Cas no 1503407-66-6 (2-(1H-indol-6-yl)propanoic acid)

• Product Name: 2-(1H-indol-6-yl)propanoic acid
• CAS No: 1503407-66-6
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6216568
• PubChem ID: 82602820
• Update Time: 2025-05-20

2-(1H-indol-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-6-yl)propanoic acid
• EN300-1829923
• 1503407-66-6

• Inchi： 1S/C11H11NO2/c1-7(11(13)14)9-3-2-8-4-5-12-10(8)6-9/h2-7,12H,1H3,(H,13,14)
• InChI Key： PCQTXRGAPXSFBA-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=CC2C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 53.1Ų

Additional information on 2-(1H-indol-6-yl)propanoic acid

Introduction to 2-(1H-indol-6-yl)propanoic acid (CAS No. 1503407-66-6)

2-(1H-indol-6-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1503407-66-6, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propionic acid moiety linked to an indole ring, has garnered attention due to its structural versatility and potential biological activities. The indole scaffold, a prominent structural motif in numerous bioactive natural products and pharmaceuticals, contributes to the compound's intriguing pharmacological profile.

The synthesis and exploration of 2-(1H-indol-6-yl)propanoic acid have been subjects of extensive research, particularly in the development of novel therapeutic agents. The compound's dual functionality—the acidic propionic acid group and the aromatic indole ring—makes it a valuable intermediate in medicinal chemistry. Researchers have leveraged these features to design derivatives with enhanced binding affinity and selectivity for various biological targets.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of 2-(1H-indol-6-yl)propanoic acid as a pharmacophore. Studies suggest that the indole ring can interact with biological receptors through hydrophobic and π-stacking interactions, while the propionic acid group can modulate charge distribution and enhance solubility. These insights have guided the design of analogs targeting neurological disorders, inflammatory conditions, and metabolic diseases.

In the context of drug discovery, 2-(1H-indol-6-yl)propanoic acid has been incorporated into libraries for high-throughput screening (HTS). Its structural framework allows for modifications that can fine-tune pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, introducing fluorine atoms at strategic positions on the indole ring has been shown to improve binding affinity to certain enzyme targets, a strategy that has been successfully applied in the development of kinase inhibitors.

The compound's relevance extends beyond academic research; it has found applications in industrial settings where custom synthesis and scale-up processes are critical. Pharmaceutical companies have utilized 2-(1H-indol-6-yl)propanoic acid as a building block for more complex molecules, demonstrating its utility in streamlining synthetic routes. The ability to produce this compound with high purity and yield underscores its importance in both research and commercial drug development pipelines.

From a mechanistic perspective, the reactivity of 2-(1H-indol-6-yl)propanoic acid has been explored in various chemical transformations. The indole ring participates in classical electrophilic aromatic substitution reactions, allowing for functionalization at specific positions. This reactivity has been exploited to introduce diverse substituents that can modulate biological activity. Additionally, the propionic acid group can undergo esterification or amidation, expanding the synthetic possibilities for derivative generation.

The integration of 2-(1H-indol-6-yl)propanoic acid into therapeutic strategies has been supported by preclinical studies demonstrating its efficacy in model systems. For example, derivatives of this compound have shown promise in inhibiting inflammatory pathways by modulating cytokine production and immune cell signaling. These findings align with current trends in precision medicine, where targeted interventions based on molecular structure are becoming increasingly prevalent.

The future direction of research on 2-(1H-indol-6-yl)propanoic acid is likely to focus on optimizing synthetic methodologies and exploring new applications. Advances in green chemistry principles may lead to more sustainable production processes, reducing environmental impact while maintaining high-quality output. Furthermore, interdisciplinary approaches combining organic synthesis with bioinformatics could uncover novel biological functions and therapeutic potentials.

In summary, 2-(1H-indol-6-yl)propanoic acid (CAS No. 1503407-66-6) represents a compelling example of how structural diversity can drive innovation in pharmaceutical chemistry. Its unique combination of functional groups and documented biological relevance make it a cornerstone in ongoing efforts to develop next-generation therapeutics. As research continues to evolve, this compound is poised to remain at the forefront of drug discovery initiatives across academia and industry.